![molecular formula C15H9BrClN B3031908 6-Bromo-2-chloro-3-phenylquinoline CAS No. 85274-48-2](/img/structure/B3031908.png)
6-Bromo-2-chloro-3-phenylquinoline
Overview
Description
6-Bromo-2-chloro-3-phenylquinoline is a compound of interest in various fields of chemistry and medicine due to its potential applications. The compound is a derivative of quinoline, a heterocyclic aromatic organic compound with a structure that includes a benzene ring fused to a pyridine ring. The presence of bromo and chloro substituents on the quinoline ring can significantly alter the chemical and physical properties of the molecule, making it a valuable target for synthesis and study .
Synthesis Analysis
The synthesis of this compound and related compounds has been explored through various methods. One approach involves the Knorr synthesis, which includes a condensation between β-keto esters and 4-bromoaniline followed by cyclization, yielding a 6-bromoquinolin-2(1H)-one derivative . Another method described the preparation of a 6-bromo-2-chloroquinazolin-4(3H)-one derivative, which is structurally similar to the compound of interest . Cyclopalladated 6-bromo-2-ferrocenylquinoline complexes have been synthesized, indicating the versatility of bromoquinoline derivatives in coordination chemistry . Additionally, novel chloroquinoline derivatives have been synthesized and characterized, showcasing the diversity of halogenated quinoline compounds . The Sandmeyer reaction has been employed to obtain 3-halo-2-phenylquinoline-4-carboxylic acids, demonstrating another synthetic route . Bromination of tetrahydroquinoline derivatives has also been investigated, leading to the formation of various bromoquinoline structures . A TBAB-mediated radical cyclization method has been developed for the synthesis of 3-bromo-1,2-dihydroquinoline derivatives . Furthermore, the synthesis of 3-benzyl-6-bromo-2-chloroquinoline compounds has been achieved, with structural confirmation by spectroscopic methods and X-ray diffraction . The Skraup reaction has been utilized to synthesize 6-bromoquinoline , and a coupling reaction has been used to synthesize a complex 6-bromo-2-methoxyquinoline derivative .
Molecular Structure Analysis
The molecular structure of this compound and related compounds has been elucidated using various analytical techniques. Single-crystal X-ray diffraction has been a key tool in determining the crystal structure of these compounds, revealing their geometric parameters and conformation . For instance, the crystal structure of a 6-bromo-2-chloroquinazolin-4(3H)-one derivative was found to crystallize in the triclinic system with specific unit cell parameters . Density functional theory (DFT) calculations have been used to complement experimental findings and provide insights into the electronic structure of these molecules .
Chemical Reactions Analysis
The reactivity of this compound and its derivatives has been explored in various chemical reactions. Cyclopalladated complexes of bromoquinoline have shown catalytic activity in Suzuki coupling reactions . The radical cyclization method developed for dihydroquinoline derivatives demonstrates the potential for further functionalization of the quinoline ring . The bromination of tetrahydroquinoline derivatives has been studied, showing the formation of di-, tri-, and monobrominated products under different conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives have been characterized through spectroscopic methods such as FTIR, NMR, and mass spectrometry . The crystal packing of these compounds is often stabilized by hydrogen bonding and π-π interactions, which can influence their solubility and stability . The electrostatic surface potential and frontier molecular orbitals have been investigated using DFT, revealing information about the reactivity and interaction potential of these molecules .
Scientific Research Applications
Synthesis Methods
- A novel synthesis procedure for 3-halo-2-phenylquinoline-4-carboxylic acids was developed, involving the synthesis of the 3-amino intermediate and subsequent replacement of the amino group with halogens like chlorine or bromine. This method yields good results for 3-chloro and 3-bromo derivatives (Raveglia et al., 1997).
Antimicrobial and Antimalarial Applications
- Novel 6-bromo-2-chloro-3-(4-phenyl-[1,2,3]triazol-1-ylmethyl)-quinoline derivatives were synthesized and showed antimicrobial activity against various microorganisms and antimalarial activity towards Plasmodium falciparum (Parthasaradhi et al., 2015).
- Synthesis of 1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(aryl)prop-2-en-1-ones was achieved through microwave-assisted synthesis, with these compounds showing antibacterial and antifungal properties (Sarveswari & Vijayakumar, 2016).
Catalytic and Synthetic Chemistry
- Cyclopalladated 6-bromo-2-ferrocenylquinoline complexes with N-heterocyclic carbenes and triphenylphosphine were synthesized, exhibiting catalytic activity in Suzuki coupling reactions (Xu et al., 2014).
Structural and Chemical Analysis
- The synthesis of novel 6-bromo-2-chloro-3-butylquinazolin-4(3H)-one was described, with the structure crystallizing in the triclinic system. The crystal packing was analyzed for its stability and intermolecular interactions (Ouerghi et al., 2021).
Photophysical Properties
- Research on the synthesis and photophysical properties of polycarbo-substituted quinazolines derived from 2-aryl-4-chloro-6-iodoquinazolines investigated their electronic absorption and emission properties, revealing insights into intramolecular charge transfer properties (Mphahlele et al., 2015).
Safety and Hazards
6-Bromo-2-chloro-3-phenylquinoline is classified as Acute Tox. 3 Oral - Aquatic Chronic 4 - Eye Dam. 1 . The hazard statements include H301 - H318 - H413 . Precautionary statements include P280 - P301 + P310 - P305 + P351 + P338 . It is recommended to avoid breathing dust, wash skin thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
Quinoline and its derivatives, including 6-Bromo-2-chloro-3-phenylquinoline, are a vital nucleus in several natural products and FDA-approved drugs . They are considered a privileged structure in drug discovery programs because of their broad spectrum of bio-responses . Therefore, the quinoline scaffolds signify a unique class of pharmacophores present in various therapeutic agents . Future research may focus on the synthesis and investigation of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity .
Mechanism of Action
Target of Action
The primary targets of 6-Bromo-2-chloro-3-phenylquinoline are currently unknown. This compound is a unique chemical provided for early discovery researchers
Mode of Action
Quinoline compounds, which this compound is a part of, are known to participate in both electrophilic and nucleophilic substitution reactions . More detailed studies are required to elucidate the specific interactions of this compound with its targets.
Pharmacokinetics
The compound’s molecular weight is 318.60 , which is within the range generally favorable for oral bioavailability.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction, a common process involving organoboron reagents like this compound, is known to be influenced by reaction conditions . .
Biochemical Analysis
Biochemical Properties
6-Bromo-2-chloro-3-phenylquinoline plays a crucial role in biochemical reactions, particularly in proteomics research. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. The compound’s interactions are primarily mediated through its halogenated quinoline structure, which can form stable complexes with biomolecules . These interactions often involve hydrogen bonding, hydrophobic interactions, and van der Waals forces, contributing to the compound’s biochemical activity.
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to impact the activity of key signaling molecules, leading to alterations in cellular responses . Additionally, it can affect gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing cellular metabolism and overall cell function.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound can bind to specific enzymes, either inhibiting or activating their activity, depending on the context . These binding interactions are often mediated by the compound’s halogenated quinoline structure, which allows it to form stable complexes with target biomolecules. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function . Studies have shown that this compound remains stable under certain conditions, but can degrade over time, leading to changes in its biochemical activity. Long-term exposure to the compound can result in alterations in cellular function, which may be due to its degradation products or changes in its interaction with biomolecules.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant biochemical and physiological changes . Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, highlighting the importance of dosage optimization in research and therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its metabolism . The compound can affect metabolic flux and metabolite levels, leading to changes in cellular metabolism. Its interactions with specific enzymes can alter the activity of metabolic pathways, resulting in changes in the production and utilization of metabolites.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions influence the compound’s localization and accumulation, affecting its biochemical activity. The compound’s distribution within cells can determine its accessibility to target biomolecules, influencing its overall effectiveness.
Subcellular Localization
This compound’s subcellular localization is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within cells can influence its interactions with biomolecules, affecting its biochemical activity and overall function.
properties
IUPAC Name |
6-bromo-2-chloro-3-phenylquinoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9BrClN/c16-12-6-7-14-11(8-12)9-13(15(17)18-14)10-4-2-1-3-5-10/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRUZBMLYYUQATF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=C3C=CC(=CC3=C2)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9BrClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30526960 | |
Record name | 6-Bromo-2-chloro-3-phenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30526960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85274-48-2 | |
Record name | 6-Bromo-2-chloro-3-phenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30526960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 85274-48-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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